Cas no 20955-76-4 (1,6,6-trimethyl-5,7-dihydroindol-4-one)

• Product name: 1,6,6-trimethyl-5,7-dihydroindol-4-one
• CAS No: 20955-76-4
• MF: C₁₁H₁₅NO
• MW: 177.2429
• CID: 882146
• PubChem ID: 280227

1,6,6-trimethyl-5,7-dihydroindol-4-one Chemical and Physical Properties

Names and Identifiers

• 1,6,6-trimethyl-5,7-dihydroindol-4-one
• 1,6,6-trimethyl-1,5,6,7-tetrahydro-4h-indol-4-one
• 1,6,6-trimethyl-1,5,6,7-tetrahydro-indol-4-one
• 1,6,6-Trimethyl-4,5,6,7-tetrahydro-4-oxoindol
• 1,6,6-Trimethyl-4-oxo-4,5,6,7-tetrahydroindole
• AC1L5RWX
• AC1Q6JHE
• AR-1B8228
• CTK1A4314
• KST-1B1647
• NSC131679

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 280.9°C at 760 mmHg
• Flash Point: 123.7°C
• Refractive Index: 1.561
• PSA: 22
• LogP: 2.18020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives